Organooxygen compounds

Organooxygen compounds are a diverse class of chemical substances that contain oxygen atoms covalently bonded to carbon in their molecular structure. These compounds play crucial roles across various industries due to their unique properties and wide range of applications. Common examples include ethers, alcohols, and ketones, which are essential components in solvents, pharmaceuticals, and polymer synthesis. Ethers, such as diethyl ether, are widely used as organic solvents for their low boiling points and non-toxic nature. Alcohols, like ethanol and methanol, serve multiple functions; they act not only as fuels but also as intermediates in the production of numerous chemicals, including fragrances and detergents. Ketones, exemplified by acetone, are vital in nail polish removers and as a solvent for various materials due to their strong dissolving power. The synthesis of organooxygen compounds can vary from simple laboratory reactions to complex industrial processes, requiring precise control over reaction conditions to achieve desired products with optimal purity and yield. These compounds’ versatility makes them indispensable in chemical manufacturing, making them essential for both academic research and commercial production.
Organooxygen compounds
Carbonyl compounds Carbohydrates and carbohydrate conjugates Ethers Alcohols and polyols Aryl alkyl ketones Alkyl-phenylketones Cyclohexanols O-glycosyl compounds Aryl-aldehydes Phenolic glycosides P-benzoquinones Hydroxybenzaldehydes Enones Ketones Oligosaccharides Cyclic ketones Medium-chain aldehydes Quinic acids and derivatives Secondary alcohols Tertiary alcohols Sugar acids and derivatives Ketals Ketene acetals Alpha-hydrogen aldehydes Aminocyclitols Primary alcohols Aryl-phenylketones Ortho esters Cyclohexenones 1,2-diols Hexoses Pentoses Diazoethers Acyloins Aminocyclitol glycosides Beta-hydroxy ketones Sugar alcohols Cyclic alcohols and derivatives Alkyl aryl ethers 4,5-disubstituted 2-deoxystreptamines Acylaminosugars Cyanogenic glycosides Shikimic acids and derivatves N-acylneuraminic acids Glucuronic acid derivatives Monosaccharides Gluconolactones Bicyclic amino acids and derivatives Cyclopentanols Alpha-chloroketones Dialkyl ethers Aminoglycosides Beta-amino ketones Diarylethers N-acyl-alpha-hexosamines M-benzoquinones Monosaccharide phosphates 4,6-disubstituted 2-deoxystreptamines C-glycosyl compounds Enals Aryl ketones Glycosylamines Pentose phosphates O-glucuronides Short-chain aldehydes Glyceraldehyde-3-phosphates Beta-diketones Organooxygen compounds Alpha-hydroxy ketones Oligosaccharide sulfates Alkylglucosinolates Beta-hydroxy aldehydes Enols 1,3-dicarbonyl compounds Alpha-diketones Alpha-acyloxy ketones Oxetane amino acids and derivatives Acetals Inositol phosphates Heptoses Cyclitols and derivatives Disaccharide phosphates N-acylneuraminate-9-phosphates Hexose phosphates 2-deoxystreptamine aminoglycosides O-quinomethanes Alpha-haloketones Alpha-branched alpha,beta-unsaturated ketones O-benzoquinones Ynols Disaccharides b'-hydroxy-alpha,beta-unsaturated ketones Carbonyl hydrates P-quinomethanes Ketenes Alpha,beta-unsaturated ketones C-glucuronides O-galloylquinic acids and derivatives Ynolates N-glucuronides Pyranoid amino acids and derivatives Aminosaccharides Hemiacetals Furanoid amino acids and derivatives Thioglycosides Ynones